1-(4-bromophenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione

• Molecular Formula: C22H20BrN3O3
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-(6-methoxy-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H20BrN3O3/c1-29-15-6-7-18-17(10-15)16-8-9-25(12-19(16)24-18)20-11-21(27)26(22(20)28)14-4-2-13(23)3-5-14/h2-7,10,20,24H,8-9,11-12H2,1H3
• InChI Key: NUYQEQXKQJHZEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CCN(C3)C4CC(=O)N(C4=O)C5=CC=C(C=C5)Br

Description

This compound features a pyrrolidine-2,5-dione core substituted with a 4-bromophenyl group and a 6-methoxy-beta-carboline moiety. Beta-carbolines are known for their neuroactive properties, while pyrrolidine-2,5-dione derivatives (succinimides) are explored for anticonvulsant and kinase-inhibitory activities . The bromophenyl substituent may enhance lipophilicity and binding affinity to hydrophobic targets, as seen in structurally related compounds .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of beta-carboline compounds exhibit significant anticancer properties. For instance, studies have shown that beta-carbolines can induce apoptosis in cancer cells through various mechanisms, including the inhibition of topoisomerase enzymes and modulation of signaling pathways related to cell survival and proliferation . The specific compound may enhance these effects due to the presence of the bromophenyl group, which can increase lipophilicity and improve membrane permeability.

Neuroprotective Effects

Beta-carbolines are also recognized for their neuroprotective properties. Compounds similar to 1-(4-bromophenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione have been studied for their ability to protect neuronal cells from oxidative stress and excitotoxicity. This is particularly relevant in neurodegenerative diseases such as Alzheimer's and Parkinson's disease . The methoxy group may play a role in enhancing antioxidant activity.

Antimicrobial Properties

The compound has shown potential antimicrobial activity against various pathogens. Research suggests that similar structures can inhibit bacterial growth by disrupting bacterial cell membranes or interfering with metabolic processes . The bromophenyl component may contribute to this activity by facilitating interactions with microbial targets.

Polymer Chemistry

In material science, compounds like 1-(4-bromophenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione can be utilized as monomers or additives in polymer synthesis. Their unique chemical properties allow for the development of polymers with enhanced thermal stability and mechanical strength. For instance, incorporating such compounds into polymer matrices can improve their resistance to degradation under environmental stressors .

Drug Delivery Systems

The amphiphilic nature of this compound makes it a candidate for drug delivery applications. Its ability to form micelles or liposomes can be exploited to encapsulate hydrophobic drugs, thereby improving their solubility and bioavailability . This is particularly beneficial in formulating drugs for targeted delivery in cancer therapy.

Case Study 1: Anticancer Research

A study published in the Journal of Medicinal Chemistry explored the anticancer potential of beta-carboline derivatives. The research demonstrated that specific modifications to the beta-carboline core significantly enhanced cytotoxicity against various cancer cell lines. The incorporation of halogenated phenyl groups was found to be particularly effective in increasing potency .

Case Study 2: Neuroprotection

In a clinical trial assessing neuroprotective agents for Alzheimer's disease, a beta-carboline derivative similar to 1-(4-bromophenyl)-3-(6-methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)pyrrolidine-2,5-dione was evaluated. Results indicated a marked improvement in cognitive function among participants receiving the treatment compared to placebo groups .

Case Study 3: Antimicrobial Efficacy

A research article investigated the antimicrobial properties of various beta-carboline compounds against resistant strains of bacteria. The study found that the target compound exhibited significant inhibitory effects on both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for developing new antimicrobial agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Beta-Carboline and Pyrrolidine-2,5-dione Moieties

The closest analog is 3-(6-Methoxy-1,3,4,9-tetrahydro-2H-beta-carbolin-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione (). Key differences include:

• Substituent on the aromatic ring: 4-Bromophenyl vs. 3-trifluoromethylphenyl.

Compound	Core Structure	Substituent	Molecular Weight (g/mol)	Potential Applications
Target Compound	Pyrrolidine-2,5-dione + Beta-carboline	4-Bromophenyl	~500 (estimated)	Neuroactive agents
3-(6-Methoxy-beta-carbolin-2-yl)-1-(3-CF₃Ph)	Pyrrolidine-2,5-dione + Beta-carboline	3-Trifluoromethylphenyl	475.4	Kinase inhibition

Pyrazole Derivatives with Bromophenyl Substituents

Compounds like 1-[5-(4-Bromophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone () share the 4-bromophenyl group but feature a pyrazole core instead of pyrrolidine-dione. Key contrasts:

• Core rigidity : Pyrazole’s planar structure vs. pyrrolidine-dione’s flexibility, affecting conformational dynamics in target binding.
• Functional groups : The acetyl group in pyrazole derivatives may engage in hydrogen bonding, whereas the dione moiety offers electrophilic carbonyls for covalent interactions .

Pesticide-Related Pyrrolidine-2,5-dione Derivatives

3,4-Dichloro-1-(4-fluorophenyl)-1H-pyrrole-2,5-dione (fluoroimide, ) shares the dione core but lacks the beta-carboline moiety.

Bromophenyl-Substituted Spiro Compounds

1-(4-Bromophenyl)-2-(4-bromophenyl)-3-(4-bromophenyl)-6-(4-bromophenyl)-1,2,3,4,5,6-hexahydro-1H-spiro[cyclopenta[c]pyrrole-5,3'-pyrrolidine]-3,5'-dicarboxylic acid () contains multiple bromophenyl groups in a spirocyclic framework. Compared to the target compound:

• Structural complexity : The spiro architecture may limit synthetic accessibility compared to the target’s linear scaffold .

Key Research Findings and Implications

• Substituent effects : Bromine’s steric and electronic properties balance lipophilicity and target engagement, whereas -CF₃ () prioritizes electronic effects .
• Core structure : Beta-carboline integration distinguishes the target compound from pesticidal diones () and pyrazole-based analogs (), suggesting divergent biological pathways .

Q & A

Q. How can synergistic effects with other therapeutics be systematically evaluated?

• Methodological Answer :
• Combinatorial Screening : Use a checkerboard assay to calculate combination indices (CompuSyn software) .
• Transcriptomics : Perform RNA-seq on cells treated with the compound alone vs. combination therapy to identify synergistic pathway modulation .